N-[(2Z)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2(3H)-ylidene]-4-(4-methylphenoxy)butanamide

Specification

• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-(4-methylphenoxy)butanamide
• Standard InChI: InChI=1S/C22H24N2O2S/c1-15-6-10-18(11-7-15)21-17(3)27-22(24-21)23-20(25)5-4-14-26-19-12-8-16(2)9-13-19/h6-13H,4-5,14H2,1-3H3,(H,23,24,25)
• Standard InChI Key: WCWKDKJVUWICKL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)CCCOC3=CC=C(C=C3)C)C
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)CCCOC3=CC=C(C=C3)C)C

Introduction

N-[(2Z)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2(3H)-ylidene]-4-(4-methylphenoxy)butanamide is a synthetic organic compound featuring a thiazole ring and a phenoxybutanamide moiety. This compound is notable for its complex structure, which includes multiple functional groups that contribute to its chemical and biological properties. The compound's molecular formula is C22H24N2O2S, and its CAS number is 432528-32-0.

Synthesis and Chemical Reactions

The synthesis of this compound likely involves multi-step organic reactions, including the formation of the thiazole ring and the attachment of the phenoxybutanamide moiety. Common reagents used in such syntheses include thionyl chloride and hydrazine hydrate, often requiring controlled conditions to optimize yield and purity.

Possible Synthesis Steps:

• Thiazole Ring Formation: This involves cyclization reactions using appropriate precursors.

• Attachment of Phenoxybutanamide Moiety: This step may involve nucleophilic substitution or condensation reactions.

Biological and Medicinal Applications

While specific biological activities of N-[(2Z)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2(3H)-ylidene]-4-(4-methylphenoxy)butanamide are not detailed in the available literature, compounds with similar structures often exhibit potential in medicinal chemistry. The presence of multiple heterocyclic rings and functional groups can contribute to interactions with biological targets, such as enzymes or receptors, which may modulate their activity.